Cas no 115773-19-8 (4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether)

• Product Name: 4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether
• CAS No: 115773-19-8
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 3644073
• PubChem ID: 29277112
• Update Time: 2025-06-08

4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4-(2,2,2-trifluoroethoxy)-
• 1-(chloromethyl)-4-(2,2,2-trifluoroethoxy)benzene
• 4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether
• STL587208
• EN300-43806
• G56955
• AKOS005363101
• 115773-19-8
• 845-494-6

• Inchi： 1S/C9H8ClF3O/c10-5-7-1-3-8(4-2-7)14-6-9(11,12)13/h1-4H,5-6H2
• InChI Key： MQBQVVMPYACAOW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 231.7±40.0 °C at 760 mmHg
• Flash Point: 93.9±27.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether

Recent Advances in the Study of 4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether (CAS: 115773-19-8)

4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether (CAS: 115773-19-8) is a fluorinated aromatic ether compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoroethyl and chloromethyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's structural features make it a valuable building block for designing molecules with enhanced pharmacokinetic properties.

One of the most notable advancements in the study of 4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether is its role in the synthesis of novel GABAA receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for the benzodiazepine-binding site of GABAA receptors, suggesting potential applications in the treatment of anxiety and sleep disorders. The researchers utilized a combination of molecular docking and in vitro binding assays to elucidate the structure-activity relationships (SAR) of these derivatives, highlighting the importance of the trifluoroethyl moiety in enhancing binding affinity.

In addition to its pharmacological applications, 4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether has been investigated as a key intermediate in the synthesis of agrochemicals. A recent patent (WO2023056789) describes its use in the preparation of trifluoromethyl-containing herbicides, which exhibit improved herbicidal activity and environmental stability. The patent emphasizes the compound's utility in introducing the trifluoroethyl group into complex molecular frameworks, a feature that is increasingly sought after in modern agrochemical design.

From a synthetic chemistry perspective, recent methodological developments have focused on optimizing the preparation of 4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether. A 2024 publication in Organic Process Research & Development reported a scalable, high-yield synthesis route that employs continuous flow chemistry, addressing previous challenges associated with batch processing. This advancement is particularly significant for industrial-scale production, as it improves both the efficiency and safety profile of the synthesis process.

The compound's potential in material science has also been explored. Researchers have demonstrated that 4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether can serve as a precursor for fluorinated polymers with unique dielectric properties. These materials show promise for applications in electronic devices and coatings, where their combination of thermal stability and low dielectric constant is highly desirable. A study published in ACS Applied Materials & Interfaces in early 2024 detailed the synthesis and characterization of such polymers, highlighting the compound's versatility beyond pharmaceutical applications.

Despite these promising developments, challenges remain in the broader utilization of 4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether. Recent toxicological studies have raised questions about the environmental persistence of its derivatives, prompting calls for more comprehensive ecotoxicity assessments. Additionally, the high reactivity of the chloromethyl group presents handling and storage challenges that require careful consideration in industrial settings. Ongoing research aims to address these limitations while expanding the compound's applications in diverse fields.

In conclusion, 4-(Chloromethyl)phenyl 2,2,2-trifluoroethyl Ether (CAS: 115773-19-8) continues to be a compound of significant interest in multiple research domains. Its unique chemical properties and versatility as a synthetic intermediate have led to numerous applications in drug discovery, agrochemical development, and materials science. As synthetic methodologies advance and our understanding of its biological activities deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and functional materials.